Cas no 1804441-47-1 (4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1804441-47-1
• MF: C₈H₄F₆INO
• MW: 371.018355369568
• CID: 4835920
• Update Time: 2025-05-20

4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C8H4F6INO/c1-3-6(17-8(12,13)14)5(15)4(2-16-3)7(9,10)11/h2H,1H3
• InChI Key： ODIFKIMDBJCLTF-UHFFFAOYSA-N
• SMILES： IC1=C(C(C)=NC=C1C(F)(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, also known by its CAS number 1804441-47-1, is a highly specialized organic compound with a unique structure and a range of potential applications in various fields. This compound belongs to the class of pyridines, which are aromatic six-membered rings with one nitrogen atom. The presence of multiple substituents, including an iodo group, a methyl group, a trifluoromethoxy group, and a trifluoromethyl group, makes this compound particularly interesting for researchers and industry professionals.

The molecular structure of 4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is characterized by its pyridine ring with four distinct substituents. The iodo group at the 4-position contributes to the compound's electronic properties and reactivity. The methyl group at the 2-position adds steric bulk, while the trifluoromethoxy and trifluoromethyl groups at the 3 and 5 positions, respectively, introduce strong electron-withdrawing effects due to the presence of fluorine atoms. These substituents collectively influence the compound's chemical behavior, making it suitable for various applications.

Recent studies have highlighted the potential of 4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine in the field of medicinal chemistry. Its unique electronic properties make it a promising candidate for drug design, particularly in the development of kinase inhibitors and other bioactive molecules. Researchers have explored its ability to modulate cellular signaling pathways, which could lead to novel therapeutic agents for treating diseases such as cancer and inflammatory disorders.

In addition to its medicinal applications, this compound has shown promise in agrochemical research. Its electron-withdrawing groups enhance its stability and bioactivity, making it a potential candidate for developing new pesticides and herbicides. Recent experiments have demonstrated its effectiveness in inhibiting key enzymes involved in plant growth regulation, suggesting its potential use in crop protection products.

The synthesis of 4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The introduction of the trifluoromethoxy and trifluoromethyl groups typically requires specialized reagents and reaction conditions to ensure high yields and purity. Researchers have optimized these steps to improve scalability, making this compound more accessible for large-scale production.

From an environmental perspective, the stability and biodegradability of 4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine have been extensively studied. Its fluorinated substituents contribute to its persistence in certain environmental conditions, which raises concerns about its long-term ecological impact. However, recent findings suggest that under specific microbial conditions, this compound can undergo biodegradation, reducing its environmental footprint.

In conclusion, 4-Iodo-2-methyl-3-(trifluoromethoxy)-5-(trifluoromethyl)pyridine is a versatile compound with significant potential in multiple industries. Its unique structure enables it to serve as a valuable building block for advanced materials, pharmaceuticals, and agrochemicals. As research continues to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in both academic and industrial settings.